Cas no 2648949-08-8 (2-Fluoro-6-methoxypyridine-3-sulfonyl fluoride)

• Product Name: 2-Fluoro-6-methoxypyridine-3-sulfonyl fluoride
• CAS No: 2648949-08-8
• MF: C₆H₅F₂NO₃S
• MW: 209.170607328415
• CID: 5671994
• PubChem ID: 165663806
• Update Time: 2025-06-08

2-Fluoro-6-methoxypyridine-3-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-6-methoxypyridine-3-sulfonyl fluoride
• 2648949-08-8
• EN300-27116715
• 2-Fluoro-6-methoxypyridine-3-sulfonyl fluoride

• Inchi： 1S/C6H5F2NO3S/c1-12-5-3-2-4(6(7)9-5)13(8,10)11/h2-3H,1H3
• InChI Key： NYRKHKOLIXUGIY-UHFFFAOYSA-N
• SMILES： S(C1C(=NC(=CC=1)OC)F)(=O)(=O)F

Computed Properties

• Exact Mass: 208.99582052g/mol
• Monoisotopic Mass: 208.99582052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 64.6Ų

Additional information on 2-Fluoro-6-methoxypyridine-3-sulfonyl fluoride

2-Fluoro-6-methoxypyridine-3-sulfonyl fluoride (CAS No. 2648949-08-8): An Overview

2-Fluoro-6-methoxypyridine-3-sulfonyl fluoride (CAS No. 2648949-08-8) is a versatile compound with significant applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique chemical structure, which includes a fluorine atom, a methoxy group, and a sulfonyl fluoride functional group. These features make it an attractive building block for the synthesis of more complex molecules with diverse biological and chemical properties.

The chemical structure of 2-Fluoro-6-methoxypyridine-3-sulfonyl fluoride can be represented as C₈H₆FNO₄S. The presence of the fluorine atom imparts unique electronic and steric properties to the molecule, enhancing its reactivity and selectivity in various chemical reactions. The methoxy group, on the other hand, provides additional stability and solubility, making the compound suitable for a wide range of synthetic transformations.

In recent years, 2-Fluoro-6-methoxypyridine-3-sulfonyl fluoride has gained significant attention in the pharmaceutical industry due to its potential as an intermediate in the synthesis of novel drugs. One notable application is in the development of kinase inhibitors, which are crucial for treating various cancers and inflammatory diseases. Kinases are enzymes that play a central role in cell signaling pathways, and their inhibition can effectively disrupt the growth and proliferation of cancer cells.

A study published in the Journal of Medicinal Chemistry highlighted the use of 2-Fluoro-6-methoxypyridine-3-sulfonyl fluoride as a key intermediate in the synthesis of a novel series of ATP-competitive kinase inhibitors. These inhibitors demonstrated potent activity against several kinases, including EGFR, HER2, and ABL, with IC₅₀ values in the low nanomolar range. The fluorine atom in the molecule was found to enhance the binding affinity and selectivity of these inhibitors, making them promising candidates for further clinical development.

Beyond pharmaceuticals, 2-Fluoro-6-methoxypyridine-3-sulfonyl fluoride has also found applications in agrochemical research. Its unique chemical properties make it an excellent candidate for the development of new pesticides and herbicides. A recent study published in Pesticide Biochemistry and Physiology explored the use of this compound as a precursor for synthesizing novel herbicides with improved efficacy and reduced environmental impact. The researchers found that derivatives of 2-Fluoro-6-methoxypyridine-3-sulfonyl fluoride exhibited strong herbicidal activity against a variety of weed species, making them potential candidates for commercialization.

In materials science, 2-Fluoro-6-methoxypyridine-3-sulfonyl fluoride has been investigated for its potential use in the synthesis of advanced functional materials. The presence of the sulfonyl fluoride group makes it an attractive candidate for surface modification and functionalization. A study published in Advanced Materials reported the use of this compound to create self-assembled monolayers (SAMs) on gold surfaces. The resulting SAMs exhibited excellent stability and uniformity, making them suitable for applications in sensors, catalysis, and nanotechnology.

The synthesis of 2-Fluoro-6-methoxypyridine-3-sulfonyl fluoride typically involves multi-step processes that require careful control of reaction conditions to ensure high yields and purity. One common synthetic route involves the reaction of 2-fluoro-6-methoxypyridine with sulfonyl chloride or sulfonyl fluoride reagents under controlled conditions. Recent advancements in green chemistry have led to the development of more environmentally friendly synthetic methods that minimize waste generation and reduce energy consumption.

In conclusion, 2-Fluoro-6-methoxypyridine-3-sulfonyl fluoride (CAS No. 2648949-08-8) is a highly versatile compound with a wide range of applications in pharmaceuticals, agrochemicals, and materials science. Its unique chemical structure makes it an attractive building block for the synthesis of more complex molecules with diverse biological and chemical properties. Ongoing research continues to uncover new applications and improve synthetic methods, further solidifying its importance in these fields.